6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde CAS 2413907-25-0 properties
6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde CAS 2413907-25-0 properties
Topic: 6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde (CAS 2413907-25-0) Role: Senior Application Scientist Format: Technical Guide / Whitepaper
Critical Scaffold for Neurodegenerative Therapeutics and Medicinal Chemistry[1]
Executive Summary
6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde (CAS 2413907-25-0) is a specialized heterocyclic building block that has emerged as a linchpin in the development of next-generation therapeutics for tauopathies, including Alzheimer’s disease. Distinguished by its 5,6-disubstitution pattern , this compound integrates the metabolic stability of a fluorinated core with the high synthetic versatility of an aldehyde handle.
For medicinal chemists, this molecule offers a strategic entry point into benzothiazole-based pharmacophores . The fluorine atom at position 6 modulates pKa and lipophilicity, while the aldehyde at position 5 serves as a "warhead" for condensation reactions (reductive amination, olefination) to construct complex bioactive ligands. This guide outlines its validated synthesis, physicochemical properties, and application protocols.
Chemical Identity & Physicochemical Properties[2][3][4][5]
| Property | Data |
| CAS Number | 2413907-25-0 |
| IUPAC Name | 6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde |
| Molecular Formula | C₉H₆FNOS |
| Molecular Weight | 195.21 g/mol |
| Appearance | Pale yellow to orange solid (crystalline) |
| Solubility | Soluble in DCM, DMSO, Ethyl Acetate; Insoluble in Water |
| Key Functional Groups | Aldehyde (C-5), Fluorine (C-6), Thiazole (Fused) |
| Storage Conditions | 2–8°C, Inert atmosphere (Argon/Nitrogen) to prevent oxidation |
Validated Synthetic Pathway
Authoritative Source: US Patent 10752632B2
The synthesis of CAS 2413907-25-0 is non-trivial due to the directing effects on the benzothiazole ring. Direct formylation of 6-fluoro-2-methylbenzothiazole often yields mixtures. The industry-standard protocol utilizes a bottom-up cyclization followed by a Palladium-catalyzed carbonylation .
Step-by-Step Protocol
Phase 1: Precursor Assembly (Cyclization)
-
Starting Material: 5-Bromo-2,4-difluoroaniline .
-
Acetylation: React aniline with Acetic Anhydride (
) at 60°C to form the acetanilide. -
Thionation & Cyclization: The acetanilide is treated with a sulfur source (e.g., Lawesson's reagent or
in DMF). The sulfur nucleophile attacks the C-2 position, displacing the labile fluorine atom (ortho-fluorine displacement), fusing the thiazole ring.-
Intermediate:5-Bromo-6-fluoro-2-methyl-1,3-benzothiazole .[1]
-
Phase 2: Aldehyde Installation (Formylation)
-
Reagents: Palladium(II) acetate (
), Ligand (JohnPhos), Potassium Formate (HCOOK), and 1,1,3,3-tetramethylbutyl isocyanide.[1] -
Solvent: DMF (Polar aprotic is essential).
-
Conditions: Heat to 65°C overnight under inert atmosphere.
-
Mechanism: The isocyanide acts as a CO surrogate. The Pd catalyst inserts into the C-Br bond (oxidative addition), followed by insertion of the isocyanide and hydrolysis to the aldehyde.
Synthetic Workflow Diagram
Figure 1: Validated synthetic route from difluoroaniline precursor to the target aldehyde via Pd-catalyzed formylation.[1]
Reactivity Profile & Applications
The "Warhead" Strategy: C-5 Aldehyde
The aldehyde at position 5 is the primary handle for diversification. Unlike the electron-rich 2-position (which is susceptible to radical oxidation), the 5-position is electronically tuned for condensation.
-
Reductive Amination: Reacts with secondary amines (e.g., pyrrolidines, piperazines) in the presence of STAB (Sodium Triacetoxyborohydride) to form tertiary benzyl-type amines. This is the primary route for synthesizing Tau aggregation inhibitors .
-
Wittig/Horner-Wadsworth-Emmons: Reacts with phosphorus ylides to install unsaturated linkers, useful for extending the conjugation length in fluorescent imaging probes .
The Fluorine Effect (C-6)
The fluorine atom is not merely a bystander; it is a bioisostere that enhances the molecule's drug-like properties:
-
Metabolic Blocking: Prevents oxidative metabolism at the C-6 position (a common "soft spot" on benzothiazoles).
-
Lipophilicity: Increases
, improving blood-brain barrier (BBB) penetration—critical for CNS drugs targeting Alzheimer's.
Application Workflow
Figure 2: Functionalization pathways transforming the core scaffold into therapeutic and diagnostic agents.
Handling & Safety Protocols
Warning: This compound is a potent electrophile and should be handled as a Skin Sensitizer and Irritant .
-
Engineering Controls: Always weigh and handle inside a chemical fume hood. The fine powder can be an inhalation hazard.
-
PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.
-
Incompatibility:
-
Strong Oxidizers: May oxidize the aldehyde to the carboxylic acid or the methyl group to the alcohol/acid.
-
Strong Bases: Can induce aldol polymerization or deprotonation of the C-2 methyl group (pKa ~29, but activated by the heterocycle).
-
-
Spill Cleanup: Adsorb with inert material (vermiculite) and dispose of as hazardous organic waste. Do not use water for initial cleanup.
References
-
US Patent 10752632B2 . 6-fluoro 2-methylbenzo[d]thiazol-5-yl compounds. Assignee: UCB Biopharma SPRL. (2020).
- Primary source for the synthesis of the aldehyde intermediate and its application in neurodegener
-
Journal of Chemical Reviews . Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds. (2024).
- Review of benzothiazole pharmacophores in drug discovery.
-
Der Pharma Chemica . Synthesis and biological evaluation of 6-fluoro benzothiazole substituted thiazolidinones. (2014).
- Provides context on the reactivity of 6-fluoro-benzothiazole deriv
